Cas no 1231244-85-1 (2-(5-Bromo-2-methylphenyl)acetonitrile)

• Product Name: 2-(5-Bromo-2-methylphenyl)acetonitrile
• CAS No: 1231244-85-1
• MF: C₉H₈BrN
• MW: 210.070521354675
• MDL: MFCD18392231
• CID: 1091527
• PubChem ID: 12056531
• Update Time: 2025-04-20

2-(5-Bromo-2-methylphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(5-Bromo-2-methylphenyl)acetonitrile
• AKOS022186309
• Z1269111419
• CHEMBL5010588
• SCHEMBL15820796
• MFCD18392231
• AS-46216
• 1231244-85-1
• 5-BROMO-2-METHYLPHENYLACETONITRILE
• CL9129
• CNMZUCWQQWFUML-UHFFFAOYSA-N
• EN300-224629
• CS-0442946

• MDL： MFCD18392231
• Inchi： 1S/C9H8BrN/c1-7-2-3-9(10)6-8(7)4-5-11/h2-3,6H,4H2,1H3
• InChI Key： CNMZUCWQQWFUML-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1)CC#N

Computed Properties

• Exact Mass: 208.98401g/mol
• Monoisotopic Mass: 208.98401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 23.8Ų